Cas no 58130-94-2 (2-Thiiranebutanenitrile)

• Product Name: 2-Thiiranebutanenitrile
• CAS No: 58130-94-2
• MF: C₆H₉NS
• MW: 127.207360029221
• CID: 381371
• PubChem ID: 148822
• Update Time: 2025-04-19

2-Thiiranebutanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-Thiiranebutanenitrile
• 4-(thiiran-2-yl)butanenitrile
• 58130-94-2
• DTXSID80973703
• 76786-82-8
• Thiiranebutanenitrile
• 1- Cyano-4,5-epithiopentan
• CHEBI:178619
• GWYOVZVXBRVBBE-UHFFFAOYSA-N
• (3-Cyanopropyl)thiirane
• (+-)-ThIIranebutanenitrile
• Thiiranebutanenitrile, 9CI
• Thiiranebutanenitrile, (+-)-
• 1-Cyano-4,5-epithiopentane

• Inchi： 1S/C6H9NS/c7-4-2-1-3-6-5-8-6/h6H,1-3,5H2
• InChI Key： GWYOVZVXBRVBBE-UHFFFAOYSA-N
• SMILES： S1CC1CCCC#N

Computed Properties

• Exact Mass: 127.046
• Monoisotopic Mass: 127.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 49.1Ų

Experimental Properties

• Density: 1.09g/cm3
• Boiling Point: 259.7ºC at 760 mmHg
• Flash Point: 110.9ºC
• Refractive Index: 1.527
• LogP: 1.79568

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiiranes Thiiranes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiiranes